Cas no 104013-61-8 (6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propen-1-yl)-,(2S,3R,3aS)-)
104013-61-8 structure
Product Name:6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propen-1-yl)-,(2S,3R,3aS)-
CAS No:104013-61-8
MF:C20H20O5
MW:340.369806289673
CID:213175
PubChem ID:101370414
Update Time:2024-11-04
6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propen-1-yl)-,(2S,3R,3aS)- Chemical and Physical Properties
Names and Identifiers
-
- 6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propen-1-yl)-,(2S,3R,3aS)-
- 6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propenyl)-,(2S,3R,3aS)- (9CI)
- 6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propenyl)-,[2S-(2a,3b,3aa)]-
- Hancinone
- 104013-61-8
- AKOS040762656
- F92778
- HY-N9873
- CS-0204047
- (2S,3R,3aS)-2-(1,3-benzodioxol-5-yl)-3a-methoxy-3-methyl-5-prop-2-enyl-2,3-dihydro-1-benzofuran-6-one
-
- Inchi: InChI=1S/C20H20O5/c1-4-5-14-10-20(22-3)12(2)19(25-18(20)9-15(14)21)13-6-7-16-17(8-13)24-11-23-16/h4,6-10,12,19H,1,5,11H2,2-3H3/t12-,19+,20+/m1/s1
- InChI Key: GGRIWHJBFXFKGS-CFGAKRJMSA-N
- SMILES: O1COC2C=C([C@@H]3[C@@H](C)[C@@]4(OC)C=C(CC=C)C(=O)C=C4O3)C=CC1=2
Computed Properties
- Exact Mass: 340.13107373g/mol
- Monoisotopic Mass: 340.13107373g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 636
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 54Ų
Experimental Properties
- Color/Form: Powder
6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propen-1-yl)-,(2S,3R,3aS)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propen-1-yl)-,(2S,3R,3aS)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H53710-5 mg |
6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propen-1-yl)-,(2S,3R,3aS)- |
104013-61-8 | 5mg |
¥6240.0 | 2022-04-28 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H53710-5mg |
6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propen-1-yl)-,(2S,3R,3aS)- |
104013-61-8 | ,97.0% | 5mg |
¥6240.0 | 2023-09-07 | |
| TargetMol Chemicals | TN5433-5 mg |
Hancinone |
104013-61-8 | 98% | 5mg |
¥ 4,420 | 2023-07-11 | |
| TargetMol Chemicals | TN5433-1 mL * 10 mM (in DMSO) |
Hancinone |
104013-61-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4520 | 2023-09-15 | |
| TargetMol Chemicals | TN5433-5mg |
Hancinone |
104013-61-8 | 5mg |
¥ 4420 | 2024-07-20 | ||
| TargetMol Chemicals | TN5433-1 ml * 10 mm |
Hancinone |
104013-61-8 | 1 ml * 10 mm |
¥ 4520 | 2024-07-20 |
6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propen-1-yl)-,(2S,3R,3aS)- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
104013-61-8 (6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a-dihydro-3a-methoxy-3-methyl-5-(2-propen-1-yl)-,(2S,3R,3aS)-) Related Products
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